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Compound of Interest

Compound Name: UNC1062

Cat. No.: B569205 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive overview of the proper disposal procedures

for UNC1062, a potent Mer kinase inhibitor. Due to conflicting information regarding its hazard

classification, a conservative approach to disposal is recommended, treating the compound as

hazardous to mitigate any potential risks.

Immediate Safety and Logistical Information
UNC1062 is a pyrazolopyrimidine sulfonamide compound used in cancer research.[1][2] Safety

data sheets (SDS) from different suppliers present conflicting hazard classifications. One SDS

classifies UNC1062 as not a hazardous substance, while another identifies it as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[3][4] Given this discrepancy, it

is crucial to handle UNC1062 with caution and to follow the more stringent disposal guidelines.

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat when

handling UNC1062.[3]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or aerosols.[3][4]
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Spill Management: In case of a spill, prevent further leakage and keep the substance away

from drains or water courses. Absorb spills with an inert material (e.g., vermiculite, sand) and

collect for disposal.[4] Decontaminate the affected surfaces with alcohol.[4]

Quantitative Data
While specific physical properties like melting and boiling points for UNC1062 are not readily

available in the searched literature, the following chemical data has been identified:

Property Value Source

Molecular Formula C25H34N6O4S --INVALID-LINK--

Molecular Weight 514.64 g/mol --INVALID-LINK--

CAS Number 1350549-36-8 --INVALID-LINK--

Hazard Classification

(Precautionary)

Acute toxicity, Oral (Category

4), Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

--INVALID-LINK--

Step-by-Step Disposal Procedures for UNC1062
The following procedures are based on the precautionary principle of treating UNC1062 as a

hazardous chemical.

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid UNC1062 waste, including unused or expired compounds, contaminated

PPE (gloves, disposable lab coats), and weighing papers, in a designated, leak-proof, and

clearly labeled hazardous waste container.

Do not mix with other chemical waste streams to avoid potential reactions.

Liquid Waste:
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Collect solutions containing UNC1062 in a separate, compatible, and sealed hazardous

waste container.

If UNC1062 is in a solvent, the solvent's hazardous properties must also be considered for

segregation and disposal.

Aqueous solutions containing UNC1062 should not be disposed of down the drain due to

its potential high aquatic toxicity.[3]

2. Labeling of Waste Containers:

Clearly label all waste containers with "Hazardous Waste."

Include the full chemical name: "UNC1062."

Indicate the primary hazards based on the more conservative SDS: "Harmful if Swallowed,"

"Toxic to Aquatic Life."

Note the date when the waste was first added to the container.

3. Storage of Chemical Waste:

Store waste containers in a designated, well-ventilated, and secure area away from general

laboratory traffic.

Ensure containers are kept closed when not in use.

Provide secondary containment to prevent the spread of material in case of a leak.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and disposal of the UNC1062
waste.

Provide the EHS or contractor with the complete and accurate information about the waste,

including its name and any known hazards.
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Follow all institutional and regulatory procedures for waste manifest and handover.

Experimental Protocols and Visualizations
To provide further context for the handling of UNC1062 in a research setting, the following

experimental workflow and signaling pathway diagrams are provided.

Experimental Workflow: Inhibition of Mer
Phosphorylation in Cell Culture
The following diagram outlines a typical experimental workflow for treating cell cultures with

UNC1062 to assess its inhibitory effect on Mer kinase phosphorylation.
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Workflow for UNC1062 Treatment and Analysis
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Signaling Pathway: Mer Kinase Inhibition by UNC1062
UNC1062 is an inhibitor of Mer tyrosine kinase (MerTK), which is a member of the TAM (Tyro3,

Axl, Mer) family of receptor tyrosine kinases. MerTK activation leads to the initiation of several

downstream signaling pathways that promote cell survival, proliferation, and inhibition of

apoptosis. The diagram below illustrates the signaling cascade that is inhibited by UNC1062.
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Inhibition of MerTK Signaling by UNC1062
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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